Cas no 2411288-40-7 (N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide)

• Product Name: N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide
• CAS No: 2411288-40-7
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5904024
• PubChem ID: 165767516
• Update Time: 2025-06-15

N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560981
• 2411288-40-7
• N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide
• Z3687610360

• Inchi： 1S/C14H15N3O3/c1-9(15-13(18)11-8-19-11)14-16-12(17-20-14)7-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,15,18)
• InChI Key： PDUYQBXLFZJBIG-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C)C1=NC(CC2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide

Professional Introduction to N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide (CAS No. 2411288-40-7)

N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with the CAS number 2411288-40-7, represents a unique molecular structure that combines elements of oxirane and oxadiazole moieties, making it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular framework of N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide is characterized by its dual functionality. The oxirane ring, also known as an epoxide, introduces a reactive site that can participate in nucleophilic substitution reactions, while the oxadiazole ring provides additional stability and electronic properties. This combination makes the compound particularly interesting for the synthesis of novel bioactive molecules.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from heterocyclic compounds. The oxadiazole scaffold has emerged as a key structural motif in medicinal chemistry due to its ability to modulate biological pathways and interact with target proteins. Specifically, studies have highlighted the potential of oxadiazole derivatives in addressing various diseases, including cancer and inflammatory disorders.

The presence of the benzyl group in N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide further enhances its pharmacological profile. Benzyl-substituted compounds are well-documented for their bioavailability and metabolic stability, making them suitable for drug development. Moreover, the ethyl chain extending from the oxadiazole ring introduces flexibility, which can influence the compound's solubility and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological receptors. Molecular docking studies have suggested that N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathways. These findings have opened up new avenues for designing targeted therapies.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide align well with current trends in medicinal chemistry, which emphasize the use of multifunctional scaffolds. By leveraging both the reactivity of the oxirane group and the stability of the oxadiazole moiety, researchers can explore a wide range of chemical modifications to optimize pharmacokinetic properties and therapeutic efficacy.

In conclusion, N-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]oxirane-2-carboxamide (CAS No. 2411288-40-7) represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological profile make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play a crucial role in the development of innovative therapeutic strategies.